Cas no 2219407-61-9 (2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one)

• Product Name: 2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one
• CAS No: 2219407-61-9
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 6502667
• PubChem ID: 137952045
• Update Time: 2025-07-19

2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one
• Ethanone, 2-bromo-2-fluoro-1-(2-methylphenyl)-

• Inchi： 1S/C9H8BrFO/c1-6-4-2-3-5-7(6)8(12)9(10)11/h2-5,9H,1H3
• InChI Key： BCTMTWCLOJPGME-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1C)C(Br)F

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• Boiling Point: 252.6±25.0 °C(Predicted)

Additional information on 2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one

2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one: A Novel Compound with Promising Applications in Medicinal Chemistry

2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one is a fluorinated ketone derivative with a unique combination of bromine and fluorine substituents on its α-carbon. This compound, with the CAS number 2219407-61-9, represents an important class of organic molecules that have garnered significant attention in recent years due to their potential applications in drug discovery and synthetic chemistry. The structural features of this compound, including the presence of 2-bromo, 2-fluoro, and 2-methylphenyl groups, contribute to its distinct physicochemical properties and biological activity.

Recent studies have highlighted the importance of fluorine-containing compounds in pharmaceutical development, as fluorine atoms can significantly influence the metabolic stability, lipophilicity, and receptor binding affinity of drug candidates. The 2-fluoro substituent in 2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one may play a critical role in modulating its interaction with biological targets. Additionally, the presence of the 2-bromo group introduces potential for further functionalization, making this compound a versatile scaffold for the design of novel therapeutics.

The 2-methylphenyl moiety in this molecule is particularly noteworthy, as aromatic rings with methyl substituents are commonly found in bioactive molecules. The steric and electronic effects of the 2-methylphenyl group may enhance the compound's ability to interact with specific receptors or enzymes. Researchers have increasingly focused on optimizing such aromatic substituents to improve the potency and selectivity of drug candidates, and 2-bromo-3-fluoro-1-(2-methylphenyl)ethan-1-one exemplifies this trend by incorporating multiple functional groups into a single molecular framework.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one. Modern methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to achieve high yields and purity in the synthesis of this compound. These techniques are particularly valuable for the development of pharmaceutical intermediates, as they allow for precise control over molecular structure and stereochemistry.

Current research on 2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one is focused on its potential applications in the treatment of neurological disorders and metabolic diseases. Preliminary studies suggest that this compound may exhibit neuroprotective properties, possibly through its ability to modulate ion channel activity or influence intracellular signaling pathways. The presence of both bromine and fluorine atoms may contribute to its unique pharmacological profile, making it a candidate for further investigation in preclinical studies.

One of the key challenges in the development of fluorinated compounds is ensuring their metabolic stability and minimizing potential off-target effects. Recent studies have explored the use of computational modeling and in vitro assays to predict the behavior of 2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one in biological systems. These approaches have helped identify optimal modification strategies to enhance its therapeutic potential while reducing unwanted side effects.

The chemical versatility of 2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one extends beyond its potential as a drug candidate. It may also serve as a valuable intermediate in the synthesis of other bioactive molecules. For example, its bromine-containing functionality could be used to introduce a variety of substituents through nucleophilic substitution reactions, enabling the creation of structurally diverse compounds with different biological activities.

Environmental and safety considerations are also important when working with compounds like 2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one. While this compound is not classified as a hazardous material under current regulatory frameworks, its synthesis and handling should follow standard laboratory protocols to ensure safe and sustainable practices. Researchers are increasingly emphasizing the importance of green chemistry principles in the development of new pharmaceutical compounds.

Future research on 2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one is expected to focus on its potential as a lead compound for the development of novel therapeutics. Ongoing studies are exploring its interactions with various biological targets, including G-protein-coupled receptors and enzymes involved in metabolic pathways. The discovery of new biological activities associated with this compound could open up exciting opportunities for its application in medicine.

In conclusion, 2-bromo-2-fluoro-1-(2-methylphenyl)ethan-1-one represents an important class of fluorinated compounds with significant potential in medicinal chemistry. Its unique structural features, combined with advances in synthetic methods and computational modeling, position it as a promising candidate for further investigation. As research in this area continues to evolve, the compound may play a key role in the development of new therapies for a range of diseases.